Cas no 2228-00-4 (5H-Pyrrolo[3,2-d]pyrimidine-7-carboxylicacid, 4-amino-)

• Product Name: 5H-Pyrrolo[3,2-d]pyrimidine-7-carboxylicacid, 4-amino-
• CAS No: 2228-00-4
• MF: C₇H₆N₄O₂
• MW: 178.14814043045
• CID: 284972
• PubChem ID: 259127
• Update Time: 2025-04-19

5H-Pyrrolo[3,2-d]pyrimidine-7-carboxylicacid, 4-amino- Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrrolo[3,2-d]pyrimidine-7-carboxylicacid, 4-amino-
• 4-amino-5H-pyrrolo[3,2-d]pyrimidine-7-carboxylic acid
• 4-Amino-5H-pyrrolo< 3,2-d> pyrimidin-7-carbonsaeure
• AC1L60GP
• AC1Q5UNO
• AR-1G0719
• CTK1A6919
• NSC88725
• SureCN9930921
• 2228-00-4
• DTXSID40293333
• SCHEMBL9930921
• NSC-88725

• Inchi： 1S/C7H6N4O2/c8-6-5-4(10-2-11-6)3(1-9-5)7(12)13/h1-2,9H,(H,12,13)(H2,8,10,11)
• InChI Key： RFQLYFHCARVPMK-UHFFFAOYSA-N
• SMILES： OC(C1=CNC2C(N)=NC=NC=21)=O

Computed Properties

• Exact Mass: 178.04918
• Monoisotopic Mass: 178.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.727
• Boiling Point: 577°C at 760 mmHg
• Flash Point: 302.7°C
• Refractive Index: 1.844
• PSA: 104.89
• LogP: 0.81950